Morphology-controllable 1D–3D nanostructured TiO2 bilayer photoanodes for dye-sensitized solar cells†

Chemical Communications Pub Date: 2012-11-08 DOI: 10.1039/C2CC37212F

Abstract

Morphology-controlled bilayer TiO2 nanostructures consisting of one-dimensional (1D) nanowire bottom arrays and a three-dimensional (3D) dendritic microsphere top layer were synthesized via a one-step hydrothermal method. These novel 1D–3D bilayer photoanodes demonstrated the highest energy conversion efficiency of 7.2% for rutile TiO2 dye-sensitized solar cells to date, with TiCl4 post-treatment.

Graphical abstract: Morphology-controllable 1D–3D nanostructured TiO2 bilayer photoanodes for dye-sensitized solar cells
Morphology-controllable 1D–3D nanostructured TiO2 bilayer photoanodes for dye-sensitized solar cells†
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